Cas no 856107-23-8 (3-2-(4-methoxyphenyl)ethyl-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: 3-2-(4-methoxyphenyl)ethyl-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 856107-23-8
• MF: C₁₂H₁₃NO₂S₂
• MW: 267.367120504379
• MDL: MFCD10040386
• CID: 1839855
• PubChem ID: 6539160
• Update Time: 2025-08-05

3-2-(4-methoxyphenyl)ethyl-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone, 3-[2-(4-methoxyphenyl)ethyl]-2-thioxo-
• 3-2-(4-methoxyphenyl)ethyl-2-sulfanylidene-1,3-thiazolidin-4-one
• NSC831694
• 3-[2-(4-methoxyphenyl)ethyl]-2-thioxo-1,3-thiazolidin-4-one
• AKOS015938777
• NSC-831694
• NS-04241
• STL483160
• MFCD10040386
• CS-0349169
• EN300-186566
• 3-[2-(4-methoxyphenyl)ethyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• CHEMBL223343
• 856107-23-8
• 3-(4-methoxyphenethyl)-2-thioxothiazolidin-4-one

• MDL： MFCD10040386
• Inchi： 1S/C12H13NO2S2/c1-15-10-4-2-9(3-5-10)6-7-13-11(14)8-17-12(13)16/h2-5H,6-8H2,1H3
• InChI Key： XKQMYYNWVQQGPH-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1)=O)CCC1C=CC(=CC=1)OC)=S

Computed Properties

• Exact Mass: 267.03877100g/mol
• Monoisotopic Mass: 267.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 86.9Ų

Additional information on 3-2-(4-methoxyphenyl)ethyl-2-sulfanylidene-1,3-thiazolidin-4-one

3-2-(4-Methoxyphenyl)ethyl-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 856107-23-8): A Comprehensive Overview

3-2-(4-Methoxyphenyl)ethyl-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 856107-23-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiazolidinones, which are known for their diverse pharmacological properties, including antitumor, anti-inflammatory, and antimicrobial activities.

The molecular structure of 3-2-(4-methoxyphenyl)ethyl-2-sulfanylidene-1,3-thiazolidin-4-one is characterized by a thiazolidinone ring fused with a sulfanylidene group and a substituted phenyl ring. The presence of the methoxy group on the phenyl ring adds to the compound's hydrophobicity and influences its binding affinity to various biological targets. This structural complexity provides a foundation for its potential therapeutic applications.

Recent studies have highlighted the multifaceted biological activities of 3-2-(4-methoxyphenyl)ethyl-2-sulfanylidene-1,3-thiazolidin-4-one. One notable area of research is its antitumor properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its antitumor effects, 3-2-(4-methoxyphenyl)ethyl-2-sulfanylidene-1,3-thiazolidin-4-one has shown promising anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have indicated that this compound can reduce the production of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation.

The antimicrobial activity of 3-2-(4-methoxyphenyl)ethyl-2-sulfanylidene-1,3-thiazolidin-4-one has also been investigated. Antibiotic resistance is a growing global health concern, and there is an urgent need for new antimicrobial agents. Research has shown that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism underlying its antimicrobial activity is not yet fully understood but may involve disruption of bacterial cell membranes or inhibition of essential metabolic pathways.

The pharmacokinetic properties of 3-2-(4-methoxyphenyl)ethyl-2-sulfanylidene-1,3-thiazolidin-4-one are another important aspect of its potential therapeutic use. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. However, more detailed studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

Safety and toxicity assessments are crucial for any potential drug candidate. Preliminary toxicological studies have indicated that 3-2-(4-methoxyphenyl)ethyl-2-sulfanylidene-1,3-thiazolidin-4-one is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, comprehensive safety evaluations in humans are necessary before it can be considered for clinical trials.

In conclusion, 3-2-(4-methoxyphenyl)ethyl-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 856107-23-8) represents a promising lead compound in the development of new therapeutic agents for cancer, inflammatory diseases, and microbial infections. Its unique structural features and diverse biological activities make it an attractive candidate for further preclinical and clinical investigations. Ongoing research aims to optimize its pharmacological properties and explore its full therapeutic potential.